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Compound of Interest

2,7-Dibromophenanthrene-9,10-
Compound Name: ,
dione

Cat. No.: B038369

Essential Safety and Handling Guide for 2,7-
Dibromophenanthrene-9,10-dione

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2,7-Dibromophenanthrene-9,10-dione. Adherence
to these procedures is vital for ensuring personal safety and proper disposal of this chemical.

Chemical Identifier:

e Name: 2,7-Dibromophenanthrene-9,10-dione
« CAS Number: 84405-44-7[1]

e Molecular Formula: C14HeBr202[1]

Immediate Safety and Hazard Information

2,7-Dibromophenanthrene-9,10-dione is classified as a hazardous substance. Primary
hazards include:

o Harmful if swallowed, in contact with skin, or if inhaled.[1]

o Causes skin irritation.[1][2]
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o Causes serious eye irritation.[1][2]
e May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,7-
Dibromophenanthrene-9,10-dione to minimize exposure.

PPE Category Specification

) Safety glasses with side-shields or chemical
Eye Protection
safety goggles.[1]

Chemical-resistant, impervious gloves (e.g.,
) Butyl rubber, Viton™). Nitrile gloves may be

Hand Protection ) )
suitable for splash protection but should be

changed immediately upon contamination.[1][3]

A standard laboratory coat. For larger quantities
Body Protection or risk of significant exposure, wear impervious

clothing or a chemical-resistant suit.[4]

Use in a well-ventilated area or a chemical fume
) ) hood.[1] If dust is generated, a NIOSH-approved
Respiratory Protection ) ] )
dust respirator or a full-face particle respirator

should be used.[1][4]

Experimental Protocols: Handling and Storage

Safe Handling Protocol:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[5]

e Ventilation: Always handle 2,7-Dibromophenanthrene-9,10-dione in a well-ventilated area
or a certified chemical fume hood to avoid inhalation of dust.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://chemical-label.com/en/ghs/print-clp/84405-44-7/2-7-dibromophenanthrene-9-10-dione
https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://www.benchchem.com/product/b038369?utm_src=pdf-body
https://www.benchchem.com/product/b038369?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.fishersci.com/store/msds?partNumber=AC112710500&productDescription=9%2C1O-DIBROMOANTHRACENE%2C+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b038369?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands
thoroughly with soap and water after handling.[1]

e Avoiding Contamination: Prevent contact with skin and eyes.[1] Avoid generating dust during
handling.[1]

» Clothing: Contaminated work clothes should be laundered separately.[1] Take off
contaminated clothing and wash it before reuse.[1]

Storage Protocol:
e Store in a cool, dry, and well-ventilated area.[1]
o Keep the container tightly sealed and in its original packaging.[1]

o Store away from incompatible materials, such as strong oxidizing agents, and foodstuffs.[1]

[5]
e Protect containers from physical damage and inspect regularly for leaks.[1]
e The storage area should be locked up.[1]
Spill and Disposal Plan
Spill Response:

e Minor Spills (Solid):

o

Clear the area of all personnel.[1]

o

Wear appropriate PPE, including a dust respirator.[1]

[¢]

Avoid generating dust.[1]

o

Carefully sweep or shovel the spilled material into a clean, dry, and properly labeled
container for disposal.[1] Do not use air hoses for cleaning.[1]

e Major Spills:
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o Evacuate the area and move upwind.[1]

o Alert the appropriate emergency response team or fire brigade and inform them of the
hazard's location and nature.[1]

o Prevent the spillage from entering drains, sewers, or watercourses.[1]
Disposal Protocol:

2,7-Dibromophenanthrene-9,10-dione is a halogenated organic compound and must be
disposed of as hazardous chemical waste.

o Waste Segregation: Do not mix with non-halogenated waste.[6]
» Containerization:
o For unused product, dispose of it in its original container if possible.[6]

o For contaminated materials (e.g., gloves, filter paper), place them in a designated and
clearly labeled waste container for halogenated organic solids.[6]

o The container must be in good condition, compatible with the chemical, and have a
secure, tight-fitting lid.[6]

e Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the
contents with the full chemical name: "2,7-Dibromophenanthrene-9,10-dione".[6] Do not
use abbreviations.

» Final Disposal: Dispose of the contents and container at an authorized hazardous or special
waste collection point in accordance with local, state, and federal regulations.[1]

Workflow Diagrams

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://www.benchchem.com/product/b038369?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/product/b038369?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_3_Dibromoanthracene_9_10_dione.pdf
https://store.apolloscientific.co.uk/storage/msds/OR53109_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation:
- Verify fume hood function
- Locate safety shower/eyewash
- Don appropriate PPE

:

Handling:
- Weigh/transfer in fume hood
- Avoid dust generation
- Keep container closed

Post-use Waste Generated
Storage: Disposal:
- Tightly sealed container - Segregate as halogenated waste
- Cool, dry, ventilated area - Use labeled, sealed container
- Away from incompatibles - Follow institutional procedures

Task Complete Task Complete

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 2,7-Dibromophenanthrene-9,10-dione.
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Assess Spill Size
(Minor vs. Major)

Miphor Major

Minor Spill Protocol:
- Alert personnel
- Don PPE (incl. respirator)
- Sweep into labeled container

Maijor Spill Protocol:

- Evacuate area
- Alert emergency services
- Prevent entry into drains

Await
Clean & Decontaminate Area Emergency
Response

Spill Managed

Click to download full resolution via product page

Caption: Spill Response Workflow for 2,7-Dibromophenanthrene-9,10-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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o 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 2. chemical-label.com [chemical-label.com]

e 3. hsa.ie [hsa.ie]

e 4. benchchem.com [benchchem.com]

e 5. fishersci.com [fishersci.com]

e 6. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,7-
Dibromophenanthrene-9,10-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038369#personal-protective-equipment-for-handling-
2-7-dibromophenanthrene-9-10-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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